molecular formula C11H6Cl2N4 B8399465 2-(Benzimidazol-1-yl)-4,6-dichloropyrimidine

2-(Benzimidazol-1-yl)-4,6-dichloropyrimidine

Cat. No.: B8399465
M. Wt: 265.09 g/mol
InChI Key: LPZLLTBXZCICLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Benzimidazol-1-yl)-4,6-dichloropyrimidine is a useful research compound. Its molecular formula is C11H6Cl2N4 and its molecular weight is 265.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H6Cl2N4

Molecular Weight

265.09 g/mol

IUPAC Name

1-(4,6-dichloropyrimidin-2-yl)benzimidazole

InChI

InChI=1S/C11H6Cl2N4/c12-9-5-10(13)16-11(15-9)17-6-14-7-3-1-2-4-8(7)17/h1-6H

InChI Key

LPZLLTBXZCICLB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=CN2C3=NC(=CC(=N3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

30.5 g (167 mmol) of 2,4,6-trichloropyrimidine dissolved in DMF (300 ml) was cooled to −5° C., added with potassium carbonate (40 g) and benzimidazole (17.7 g, 150 mmol) and stirred for 30 minutes. The reaction mixture was further stirred at room temperature overnight. The reaction mixture was added with water (500 ml) and the precipitated crystals were collection by filtration. The obtained crude crystals were purified by silica gel chromatography to obtain 12.8 g (yield: 32%) of 2-(benzimidazol-1-yl)-4,6-dichloropyrimidine with melting point of 173° C. -175° C. as colorless crystals.
Quantity
30.5 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step Two
Quantity
17.7 g
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Three

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